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Cat. No.: B15418084 Get Quote

An In-depth Technical Guide to 5'-
Hydroxyaverantin
For Researchers, Scientists, and Drug Development Professionals

Introduction
5'-Hydroxyaverantin (HAVN) is a polyketide metabolite that serves as a critical intermediate in

the biosynthetic pathway of aflatoxins, a group of mycotoxins produced by several species of

Aspergillus fungi, notably Aspergillus flavus and Aspergillus parasiticus. The presence of

aflatoxins in food and feed is a significant concern for public health due to their potent

carcinogenic, teratogenic, and mutagenic effects. Understanding the chemical properties and

biosynthetic pathway of their precursors, such as 5'-Hydroxyaverantin, is essential for

developing strategies to control aflatoxin contamination and for potential applications in drug

discovery and development. This technical guide provides a comprehensive overview of the

chemical structure, properties, and biological significance of 5'-Hydroxyaverantin.

Chemical Structure and Properties
5'-Hydroxyaverantin is a complex anthraquinone derivative. Its structure is characterized by a

tetrahydroxyanthraquinone core substituted with a 1,5-dihydroxyhexyl side chain.
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Property Value Source

IUPAC Name

2-[(1S,5R)-1,5-

dihydroxyhexyl]-1,3,6,8-

tetrahydroxyanthracene-9,10-

dione

[PubChem][1]

CAS Number 151120-47-7 [PubChem][1]

Molecular Formula C₂₀H₂₀O₈ [PubChem][1]

Molecular Weight 388.4 g/mol [PubChem][1]

Computed XLogP3 2.5 [PubChem][1]

Hydrogen Bond Donor Count 7 [PubChem][1]

Hydrogen Bond Acceptor

Count
8 [PubChem][1]

Rotatable Bond Count 6 [PubChem][1]

Exact Mass 388.11581759 Da [PubChem][1]

Monoisotopic Mass 388.11581759 Da [PubChem][1]

Note: The physicochemical properties listed above are computationally derived from the

PubChem database. Experimental data for properties such as melting point, boiling point, and

solubility are not readily available in the literature.

Biological Significance and Signaling Pathways
5'-Hydroxyaverantin plays a pivotal role as an intermediate in the biosynthesis of aflatoxins.

The pathway is a complex series of enzymatic reactions that convert acetate units into these

toxic secondary metabolites.

The formation of 5'-Hydroxyaverantin from its precursor, averantin (AVN), is a key

hydroxylation step catalyzed by a cytochrome P-450 monooxygenase known as averantin

hydroxylase. This enzyme requires NADPH as a cofactor to introduce a hydroxyl group at the

5' position of the hexyl side chain of averantin. Subsequently, 5'-Hydroxyaverantin is

converted to averufin (AVF) in the next step of the pathway.
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The currently accepted biosynthetic pathway is as follows: Norsolorinic acid → Averantin → 5'-
Hydroxyaverantin → Averufin → Versiconal hemiacetal acetate → Versicolorin B →

Versicolorin A → Sterigmatocystin → O-Methylsterigmatocystin → Aflatoxin B₁[2]

Norsolorinic acid Averantin 5'-Hydroxyaverantin

Averantin
hydroxylase

(Monooxygenase) Averufin Versiconal hemiacetal acetate Versicolorin B Versicolorin A Sterigmatocystin O-Methylsterigmatocystin Aflatoxin B₁

Click to download full resolution via product page

Caption: Aflatoxin biosynthesis pathway highlighting 5'-Hydroxyaverantin.

Experimental Protocols
Isolation and Purification of 5'-Hydroxyaverantin
The isolation of 5'-Hydroxyaverantin can be achieved from fungal cultures, such as

Emericella heterothallica, which is known to produce this metabolite[2]. A general workflow for

the isolation and purification of aflatoxin precursors is outlined below.
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Caption: General workflow for the isolation and purification of 5'-Hydroxyaverantin.
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Methodology:

Fungal Culture and Mycelia Harvest:Emericella heterothallica or a suitable mutant strain of

Aspergillus parasiticus is cultured in a suitable broth medium. The mycelia are harvested by

filtration.

Extraction: The harvested mycelia are extracted with an organic solvent such as acetone or

chloroform to obtain a crude extract containing a mixture of metabolites.

Dry-Column Chromatography: The crude extract is subjected to dry-column chromatography

on silica gel. Elution with a suitable solvent system allows for the separation of different

components based on their polarity.

Fraction Collection and Monitoring: Fractions are collected and monitored by thin-layer

chromatography (TLC) to identify those containing 5'-Hydroxyaverantin.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with 5'-
Hydroxyaverantin are further purified using preparative HPLC to obtain the pure compound.

Structural Elucidation: The identity and purity of the isolated 5'-Hydroxyaverantin are

confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS).

Enzymatic Assay for Averantin to 5'-Hydroxyaverantin
Conversion
The enzymatic conversion of averantin to 5'-Hydroxyaverantin can be studied using cell-free

extracts from Aspergillus parasiticus.

Methodology:

Preparation of Cell-Free Extracts:

Culture Aspergillus parasiticus and harvest the mycelia.

Prepare microsomal and cytosol fractions from the mycelia through differential

centrifugation.
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Enzyme Assay:

The reaction mixture contains the microsomal fraction (as the enzyme source), averantin

(substrate), and NADPH (cofactor) in a suitable buffer.

The reaction is incubated at an optimal temperature for a specific duration.

The reaction is terminated, and the products are extracted with an organic solvent.

Product Analysis:

The extracted products are analyzed by HPLC or TLC to detect the formation of 5'-
Hydroxyaverantin.

The identity of the product can be confirmed by co-chromatography with an authentic

standard and by spectroscopic analysis.

Conclusion
5'-Hydroxyaverantin is a key intermediate in the biosynthesis of aflatoxins, and its study

provides valuable insights into the complex enzymatic machinery involved in the production of

these mycotoxins. A thorough understanding of its chemical properties and the factors

regulating its formation is crucial for developing effective strategies to mitigate aflatoxin

contamination in agriculture and the food industry. Furthermore, the unique chemical scaffold of

5'-Hydroxyaverantin may present opportunities for the discovery of novel bioactive

compounds with potential therapeutic applications. The experimental protocols outlined in this

guide provide a framework for researchers to isolate, identify, and characterize this important

fungal metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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